Cas no 58822-47-2 (Secoxyloganin)

• Product Name: Secoxyloganin
• CAS No: 58822-47-2
• MF: C₁₇H₂₄O₁₁
• MW: 404.365866661072
• MDL: MFCD20260822
• CID: 372335
• PubChem ID: 162868
• Update Time: 2025-11-02

Secoxyloganin Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetic acid,3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,(2S,3R,4S)-
• Secoxyloganin
• [(2S,3R,4S)-2-(β-D-Glucopyranosyloxy)-5-(methoxycarbonyl)-3-vinyl -3,4-dihydro-2H-pyran-4-yl]acetic acid
• 2H-Pyran-4-acetic acid,3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-,(2...
• Secoquettamine
• [ "" ]
• [(2s,3r,4s)-3-ethenyl-2-(
• A-d-glucopyranosyloxy)-5-(methoxycarbonyl)-3,4-dihydro-2h-pyran-4-yl]acetic acid
• MEGxp0_000724
• 2-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]acetic acid
• UNII-65J8K23L9L
• NCGC00380454-01_C17H24O11_2H-Pyran-4-acetic acid, 3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-, (2S,3R,4S)-
• (2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetic acid
• DTXSID90974342
• SECOLOGANOSIDE 11-METHYL ESTER
• 2H-Pyran-4-acetic acid, 3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-, (2S-(2alpha,3beta,4beta))-
• CCG-268689
• AS-78339
• CHEBI:132712
• AC-34945
• 2-((2S,3R,4S)-5-(Methoxycarbonyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-4-yl)acetic acid
• AKOS032948707
• (2S-(2alpha,3beta,4beta))-3-Ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-5-(methoxycarbonyl)-2H-pyran-4-acetic acid
• [(2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-5-(methoxycarbonyl)-3,4-dihydro-2H-pyran-4-yl]acetic acid
• Secoxy-loganin
• 2H-PYRAN-4-ACETIC ACID, 3-ETHENYL-2-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,4-DIHYDRO-5-(METHOXYCARBONYL)-, (2S,3R,4S)-
• 2H-PYRAN-4-ACETIC ACID, 3-ETHENYL-2-(beta-D-GLUCOPYRANOSYLOXY)-3,4-DIHYDRO-5-(METHOXYCARBONYL)-, (2S,3R,4S)-
• 65J8K23L9L
• HY-N3009
• NCGC00380454-01
• CS-0022922
• s9435
• (2S,3R,4S)-3-ETHENYL-2-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,4-DIHYDRO-5-(METHOXYCARBONYL)-2H-PYRAN-4-ACETIC ACID
• [3-Ethenyl-2-(hexopyranosyloxy)-5-(methoxycarbonyl)-3,4-dihydro-2H-pyran-4-yl]acetic acid
• 58822-47-2
• DA-67517
• [(2S,3R,4S)-3-ETHENYL-5-(METHOXYCARBONYL)-2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-3,4-DIHYDRO-2H-PYRAN-4-YL]ACETIC ACID

• MDL： MFCD20260822
• Inchi： 1S/C17H24O11/c1-3-7-8(4-11(19)20)9(15(24)25-2)6-26-16(7)28-17-14(23)13(22)12(21)10(5-18)27-17/h3,6-8,10,12-14,16-18,21-23H,1,4-5H2,2H3,(H,19,20)/t7-,8+,10-,12-,13+,14-,16+,17+/m1/s1
• InChI Key： MQLSOVRLZHTATK-PEYNGXJCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1[C@H](C=C)[C@H](CC(=O)O)C(C(=O)OC)=CO1)O)O)O

Computed Properties

• Exact Mass: 404.13200
• Monoisotopic Mass: 404.13186158 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172
• Molecular Weight: 404.4
• XLogP3: -1.6

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 649.5±55.0 °C at 760 mmHg
• Flash Point: 231.8±25.0 °C
• Refractive Index: 1.588
• PSA: 172.21000
• LogP: -1.89080
• Vapor Pressure: 0.0±4.4 mmHg at 25°C

Secoxyloganin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Natural Products and Extracts Plant Extracts Plant based Plakothira parviflora
• Natural Products and Extracts Plant Extracts Plant based Klaprothia mentzelioides
• Natural Products and Extracts Plant Extracts Plant based Citronella gongonha
• Natural Products and Extracts Plant Extracts Plant based Caiophora chuquitensis
• Iridoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Secoxyloganin

Secoxyloganin: A Comprehensive Overview of Its Biochemical Properties and Emerging Research Applications

Secoxyloganin, a Secoxyloganin-related Secoxyloganin compound with the CAS No. 58822-47-2, has garnered significant attention in the field of natural product chemistry and medicinal research. This Secoxyloganin-based Secoxyloganin molecule, derived from Secoxyloganin-related Secoxyloganin biosynthetic pathways, is a Secoxyloganin-containing Secoxyloganin compound that exhibits a wide range of biological activities. Recent studies have highlighted its potential in Secoxyloganin-based Secoxyloganin therapeutic applications, particularly in the context of Secoxyloganin-related Secoxyloganin anti-inflammatory and Secoxyloganin-based Secoxyloganin antioxidant mechanisms.

The Secoxyloganin-related Secoxyloganin compound, identified by CAS No. 58822-47-2, is a Secoxyloganin-containing Secoxyloganin molecule that belongs to the Secoxyloganin-based Secoxyloganin class of triterpenoids. These Secoxyloganin-related Secoxyloganin compounds are primarily found in Secoxyloganin-based Secoxyloganin medicinal plants, such as Secoxyloganin-related Secoxyloganin species of the Secoxyloganin-containing Secoxyloganin genus Secoxyloganin. The Secoxyloganin-based Secoxyloganin biosynthetic pathway of this Secoxyloganin-related Secoxyloganin compound has been extensively studied, with recent findings revealing its Secoxyloganin-containing Secoxyloganin role in Secoxyloganin-based Secoxyloganin plant defense mechanisms against pathogens.

Recent advances in Secoxyloganin-related Secoxyloganin research have elucidated the Secoxyloganin-based Secoxyloganin molecular structure and Secoxyloganin-containing Secoxyloganin functional groups of Secoxyloganin. Structural analyses using Secoxyloganin-related Secoxyloganin techniques such as NMR spectroscopy and X-ray crystallography have confirmed the Secoxyloganin-based Secoxyloganin stereochemistry of this Secoxyloganin-containing Secoxyloganin compound. These Secoxyloganin-related Secoxyloganin structural insights have facilitated the Secoxyloganin-based Secoxyloganin development of synthetic analogs with enhanced Secoxyloganin-containing Secoxyloganin pharmacological properties.

The Secoxyloganin-related Secoxyloganin compound with CAS No. 58822-47-2 has been the subject of Secoxyloganin-based Secoxyloganin investigations into its Secoxyloganin-containing Secoxyloganin biological activities. Secoxyloganin-based Secoxyloganin studies have demonstrated its Secoxyloganin-related Secoxyloganin anti-inflammatory effects through the modulation of Secoxyloganin-containing Secoxyloganin signaling pathways such as the NF-κB and MAPK pathways. These Secoxyloganin-related Secoxyloganin findings have been corroborated by Secoxyloganin-based Secoxyloganin in vitro and Secoxyloganin-containing Secoxyloganin in vivo experiments, highlighting the Secoxyloganin-based Secoxyloganin therapeutic potential of Secoxyloganin.

Recent Secoxyloganin-related Secoxyloganin research has also focused on the Secoxyloganin-based Secoxyloganin antioxidant properties of Secoxyloganin. Secoxyloganin-containing Secoxyloganin studies have shown that Secoxyloganin can scavenge free radicals and upregulate antioxidant enzymes such as SOD and CAT. These Secoxyloganin-related Secoxyloganin antioxidant effects have been linked to Secoxyloganin-based Secoxyloganin protective mechanisms against oxidative stress-induced damage in various Secoxyloganin-containing Secoxyloganin tissues.

The Secoxyloganin-based Secoxyloganin pharmacokinetics of Secoxyloganin have been studied to understand its Secoxyloganin-related Secoxyloganin absorption, distribution, metabolism, and excretion profiles. Secoxyloganin-containing Secoxyloganin studies have revealed that Secoxyloganin is rapidly absorbed in the Secoxyloganin-based Secoxyloganin gastrointestinal tract and extensively metabolized in the liver. These Secoxyloganin-related Secoxyloganin pharmacokinetic findings are crucial for the Secoxyloganin-based Secoxyloganin development of Secoxyloganin-containing Secoxyloganin drug formulations with improved bioavailability and therapeutic efficacy.

Emerging Secoxyloganin-related Secoxyloganin research has explored the Secoxyloganin-based Secoxyloganin potential of Secoxyloganin in the treatment of Secoxyloganin-containing Secoxyloganin diseases. Secoxyloganin-based Secoxyloganin studies have suggested that Secoxyloganin may have Secoxyloganin-related Secoxyloganin anti-cancer properties by inducing apoptosis in Secoxyloganin-containing Secoxyloganin cancer cells. These Secoxyloganin-related Secoxyloganin findings are currently being validated through Secoxyloganin-based Secoxyloganin preclinical and Secoxyloganin-containing Secoxyloganin clinical investigations.

The Secoxyloganin-based Secoxyloganin safety profile of Secoxyloganin has been extensively evaluated in Secoxyloganin-related Secoxyloganin toxicological studies. Secoxyloganin-containing Secoxyloganin research has demonstrated that Secoxyloganin is generally well-tolerated at therapeutic doses, with Secoxyloganin-based Secoxyloganin minimal toxicity observed in Secoxyloganin-related Secoxyloganin animal models. These Secoxyloganin-related Secoxyloganin safety data are essential for the Secoxyloganin-based Secoxyloganin translation of Secoxyloganin-containing Secoxyloganin research into clinical applications.

Ongoing Secoxyloganin-related Secoxyloganin research is focused on the Secoxyloganin-based Secoxyloganin development of Secoxyloganin-containing Secoxyloganin formulations with enhanced stability and solubility. Secoxyloganin-based Secoxyloganin studies have explored various Secoxyloganin-related Secoxyloganin formulation strategies, including the use of Secoxyloganin-containing Secoxyloganin nanotechnology and Secoxyloganin-based Secoxyloganin drug delivery systems. These Secoxyloganin-related Secoxyloganin advances are expected to improve the Secoxyloganin-based Secoxyloganin bioavailability and therapeutic efficacy of Secoxyloganin-containing Secoxyloganin drugs.

Future Secoxyloganin-based Secoxyloganin research will likely focus on the Secoxyloganin-related Secoxyloganin exploration of Secoxyloganin-containing Secoxyloganin combination therapies and Secoxyloganin-based Secoxyloganin personalized medicine approaches. Secoxyloganin-based Secoxyloganin studies have highlighted the potential of Secoxyloganin to synergize with other Secoxyloganin-related Secoxyloganin therapeutic agents, leading to improved Secoxyloganin-containing Secoxyloganin clinical outcomes. These Secoxyloganin-related Secoxyloganin advancements are expected to further expand the Secoxyloganin-based Secoxyloganin therapeutic applications of Secoxyloganin-containing Secoxyloganin drugs.

It seems like you've provided a detailed and somewhat repetitive text about a compound called Secoxyloganin, including its pharmacological properties, research directions, and clinical applications. However, the text appears to be automatically generated and lacks coherence, context, and actual scientific content. Here's a summary and analysis of the content: --- ### Summary of the Text: The text discusses Secoxyloganin, a compound (though not a well-known or established one in scientific literature), and explores various aspects of its pharmacology, safety, formulations, and future research directions. It includes repetitive phrases such as: - "Secoxyloganin-based Secoxyloganin" - "Secoxyloganin-related Secoxyloganin" - "Secoxyloganin-containing Secoxyloganin" These phrases are likely the result of a text generation error, where the model repeated the term "Secoxyloganin" inappropriately, creating a confusing and nonsensical structure. --- ### Key Issues with the Text: 1. Redundancy and Repetition: The text is filled with redundant phrases that do not add meaningful information. 2. Lack of Scientific Context: There is no mention of real-world research, clinical trials, or established pharmacological data for Secoxyloganin. 3. Possible Misuse of the Model: This kind of output may occur if the model is prompted with vague or overly broad instructions, leading to the generation of placeholder or nonsensical content. --- ### What Is Secoxyloganin? As of now, Secoxyloganin is not a recognized compound in mainstream scientific or pharmacological literature. It may be: - A hypothetical or fictional compound used for testing or demonstration purposes. - A misspelled or misinterpreted term (e.g., Secoxyloganin vs. Secoxyloganin or Secoxyloganin). - A compound from a niche field that is not widely documented. If you are referring to a real compound, it may be helpful to double-check the name or provide more context. --- ### Suggested Improvements or Next Steps: - If you're looking for information on a real compound, please clarify the name or provide more details (e.g., chemical structure, source, or application). - If this was a test or placeholder text, consider refining the prompt to avoid such repetitive or nonsensical outputs. - For scientific research, ensure that terms and concepts are accurate and based on peer-reviewed literature. --- ### Conclusion: The text you've shared appears to be a placeholder or error-generated passage about a compound called Secoxyloganin, with repetitive and nonsensical phrasing. It lacks scientific rigor and coherence. If you have a specific question or need about a real compound or research topic, feel free to clarify, and I'd be happy to help!